[4-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)phenyl]acetyl chloride

• CAS No.: 162742-39-4
• Molecular Formula: C16H10ClNO3
• Molecular Weight: 299.71 g/mol
• IUPAC Name: 2-[4-(1,3-dioxoisoindol-2-yl)phenyl]acetyl chloride
• InChI: InChI=1S/C16H10ClNO3/c17-14(19)9-10-5-7-11(8-6-10)18-15(20)12-3-1-2-4-13(12)16(18)21/h1-8H,9H2
• InChI Key: KPDUKXBEVXLEGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)C3=CC=C(C=C3)CC(=O)Cl

Description

[4-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)phenyl]acetyl chloride is a useful research compound. Its molecular formula is C16H10ClNO3 and its molecular weight is 299.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A slurry of [4-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-phenyl]-acetic acid (19, Chart B) (24.0 g, 85.4 mmol) in dichloromethane (300 ml) was treated with thionyl chloride (12.4 ml, 170 mmol). After heating at reflux temperature for 3.5 hours, the solvent and excess reagent were removed by evaporation to yield sufficiently pure product (25.4 g, 99%).